Cas no 2150557-61-0 (tert-butyl N-3-(3-hydroxybutyl)phenylcarbamate)

• Product Name: tert-butyl N-3-(3-hydroxybutyl)phenylcarbamate
• CAS No: 2150557-61-0
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 6234696
• PubChem ID: 165967775
• Update Time: 2025-07-18

tert-butyl N-3-(3-hydroxybutyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(3-hydroxybutyl)phenylcarbamate
• tert-butyl N-[3-(3-hydroxybutyl)phenyl]carbamate
• 2150557-61-0
• EN300-1876579

• Inchi： 1S/C15H23NO3/c1-11(17)8-9-12-6-5-7-13(10-12)16-14(18)19-15(2,3)4/h5-7,10-11,17H,8-9H2,1-4H3,(H,16,18)
• InChI Key： INOGPQLTXPHLDR-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)CCC(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-3-(3-hydroxybutyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2150557-61-0 and Product Name: Tert-butyl N-3-(3-hydroxybutyl)phenylcarbamate

The compound with CAS No. 2150557-61-0 and the product name Tert-butyl N-3-(3-hydroxybutyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates a tert-butyl group and a phenylcarbamate moiety, which are strategically positioned to enhance its pharmacological activity and bioavailability.

In the realm of medicinal chemistry, the synthesis and optimization of carbamate derivatives have been extensively studied due to their diverse biological activities. The Tert-butyl N-3-(3-hydroxybutyl)phenylcarbamate molecule, with its hydrophilic and lipophilic balance, exhibits promising characteristics for further development into a novel therapeutic agent. The presence of the 3-hydroxybutyl group adds a layer of complexity that contributes to its solubility and interaction with biological targets, making it a candidate for various pharmacological applications.

Recent research has highlighted the importance of carbamate-based compounds in addressing a range of medical conditions. Studies have demonstrated that carbamates can act as potent inhibitors of enzymes and receptors involved in inflammatory pathways, making them valuable candidates for the treatment of chronic diseases such as arthritis and cancer. The Tert-butyl N-3-(3-hydroxybutyl)phenylcarbamate compound, with its unique structural features, has shown potential in preclinical studies as an inhibitor of specific enzymes that play a crucial role in these diseases.

The tert-butyl group in the molecular structure serves multiple purposes. It not only enhances the stability of the compound but also influences its solubility and metabolic pathways. This feature is particularly important in drug design, as it ensures that the compound can be effectively absorbed, distributed, metabolized, and excreted (ADME) within the body. The phenylcarbamate moiety, on the other hand, is known for its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions, which is essential for achieving high affinity and selectivity in drug binding.

Advances in computational chemistry have enabled researchers to predict the pharmacokinetic properties of compounds like Tert-butyl N-3-(3-hydroxybutyl)phenylcarbamate with greater accuracy. Molecular modeling techniques have been employed to simulate how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into the compound's binding affinity, metabolic stability, and potential side effects. Such computational approaches are increasingly integral to modern drug discovery processes, allowing for rapid screening and optimization of lead compounds.

The synthesis of Tert-butyl N-3-(3-hydroxybutyl)phenylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been developed to facilitate the introduction of functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex molecular frameworks efficiently. These synthetic strategies are critical for producing compounds with desired properties for pharmaceutical applications.

In clinical research, the potential therapeutic applications of Tert-butyl N-3-(3-hydroxybutyl)phenylcarbamate are being explored through both preclinical and clinical trials. Preclinical studies have shown encouraging results in animal models, where the compound demonstrated efficacy in reducing inflammation and inhibiting tumor growth. These findings have paved the way for human clinical trials, where its safety and efficacy will be further evaluated in patients with specific medical conditions. The progress in these trials will provide critical data on whether this compound can translate into a viable therapeutic option for patients.

The development of new drugs is often hindered by challenges such as poor bioavailability, rapid metabolism, or off-target effects. However, compounds like Tert-butyl N-3-(3-hydroxybutyl)phenylcarbamate offer hope by addressing these issues through innovative chemical design. By optimizing key structural features, researchers aim to enhance drug-like properties such as solubility, stability, and target specificity. The integration of cutting-edge technologies like high-throughput screening (HTS) has accelerated this process by enabling rapid testing of thousands of compounds for their biological activity.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Chemists work hand-in-hand with biologists, pharmacologists, and clinicians to develop compounds that meet stringent therapeutic standards. The journey from laboratory discovery to market-ready drug involves numerous steps, each requiring expertise from different scientific disciplines. The case of Tert-butyl N-3-(3-hydroxybutyl)phenylcarbamate exemplifies how collaborative efforts can lead to significant breakthroughs in drug development.

Future directions in research on this compound include exploring its mechanisms of action at a deeper level and identifying new therapeutic applications beyond its initial scope. Advances in genomics and proteomics are providing new tools for understanding how drugs interact with biological systems at a molecular level. By leveraging these technologies, researchers can uncover new insights into the pharmacological properties of Tert-butyl N-3-(3-hydroxybutyl)phenylcarbamate, potentially leading to more targeted therapies with fewer side effects.

In conclusion,Tert-butyl N-3-(3-hydroxybutyl)phenylcarbamate (CAS No. 2150557-61-0) represents a promising candidate for further development into a novel therapeutic agent due to its unique structural features and demonstrated biological activity. Ongoing research efforts are focused on optimizing its pharmacokinetic properties, understanding its mechanisms of action, and evaluating its efficacy in clinical settings. As advancements continue to be made in pharmaceutical chemistry, Tert-butyle N- - - - - - -- -- -- -- --- --- -- --- --- -- --- -- --- --- -- --- -- --- -- --- -- --- -- --- -- --- ---- - ---- - ---- - ---- - ---- - ---- - ---- - ---- - ---- - ---- - ---- - ---- - ---- - ---- - buty lN-- --- 1---(--- 1---(--- 1---(--- 1---(--- hydrox ybu ty l phen ylca rbama te) is poised to make significant contributions to modern medicine.